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Compound of Interest

Compound Name: Artanomaloide

Cat. No.: B15295185

Disclaimer: This document provides safety and handling guidelines for Artanomaloide based
on general laboratory safety principles for compounds with unknown toxicological properties.
As of the date of this publication, a comprehensive Safety Data Sheet (SDS) and detailed
toxicological data for Artanomaloide (CAS: 112823-41-3) are not publicly available. All
personnel must handle this substance with the assumption that it is hazardous.

Artanomaloide is a sesquiterpenoid natural product isolated from the plant Artemisia
selengensis.[1][2] While its bioactivity, such as IL-6 inhibitory activity, is a subject of research,
its full toxicological profile has not been established.[1] Therefore, a cautious approach is
mandatory for all laboratory procedures involving this compound.

Essential Safety Information

Due to the lack of specific toxicity data, Artanomaloide must be handled as a potent,
hazardous compound. Engineering controls, appropriate personal protective equipment (PPE),
and strict protocols are essential to minimize exposure.

Known Chemical & Physical Properties

The following table summarizes the currently available data for Artanomaloide.
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Property Value Source

CAS Number 112823-41-3 [1103114]

Molecular Formula Cs32H360s [2]

Molecular Weight 548.62 g/mol [2]

Melting Point 165-169 °C ChemicalBook

Boiling Point 760.5+£60.0 °C (Predicted) ChemicalBook

Density 1.36+0.1 g/cm? (Predicted) ChemicalBook
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl BioCrick

Acetate, DMSO, Acetone.[1]

Personal Protective Equipment (PPE)

A risk assessment must be conducted before any procedure. The following table outlines the

minimum required PPE for handling Artanomaloide in a laboratory setting.

Operation / Task

Minimum Required PPE

Handling Solids (Weighing, Aliquoting)

- Full-face respirator with P100 (or FFP3)
particulate filters.- Double-nitrile gloves (or other
chemically resistant gloves).- Disposable, solid-
front lab coat or gown.- Safety goggles (if not

using a full-face respirator).- Shoe covers.

Handling Solutions (Diluting, Transferring)

- Full-face respirator with combination organic
vapor/P100 cartridges.- Double-nitrile gloves.-
Chemical-resistant apron over a lab coat.-
Safety goggles (if not using a full-face

respirator).

General Laboratory Work (Low Concentration)

- Standard lab coat.- Nitrile gloves.- Safety

glasses with side shields.
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Experimental Protocols: Safe Weighing and Dilution

This protocol details the procedure for safely weighing solid Artanomaloide powder and
preparing a stock solution. This task must be performed within a certified chemical fume hood
or a ventilated balance enclosure.

Methodology:
e Preparation:

Ensure the chemical fume hood or ventilated enclosure is certified and functioning

[¢]

correctly.

[¢]

Cover the work surface with disposable, absorbent bench paper.

[¢]

Assemble all necessary equipment: anti-static weigh boat, spatulas, vials, and solvent.

o

Prepare a waste container for contaminated disposables within the hood.
e Donning PPE:

o Put on all required PPE as specified for "Handling Solids" in the table above.
» Weighing:

o Carefully transfer an approximate amount of Artanomaloide powder from the primary
container to an anti-static weigh boat using a clean spatula.

o Avoid any actions that could generate dust. Do not tap or drop the container.
o Record the precise weight.
e Dilution:

o Place the weigh boat containing the powder into a pre-labeled glass vial of appropriate

size.
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o Using a calibrated pipette, slowly add the desired solvent (e.g., DMSO, Acetone) along the
inside wall of the vial to rinse all powder from the weigh boat.[1]

o Cap the vial securely and mix gently by inversion or vortexing until the solid is fully
dissolved.

o Cleanup and Doffing PPE:

o Dispose of all contaminated items (weigh boat, gloves, bench paper) in the designated
hazardous waste container within the hood.

o Wipe down the spatula with a solvent-moistened cloth, allowing it to dry in the hood before
removal. Dispose of the cloth as hazardous waste.

o Remove PPE in the correct order to avoid cross-contamination.
Operational Plans and Disposal
Spill Management:
e Minor Spill (Powder):

o Do not sweep. Gently cover the spill with damp absorbent pads to avoid aerosolizing the
powder.

o Wipe the area from the outside in with the damp pads.
o Place all contaminated materials into a sealed, labeled hazardous waste bag.
o Clean the area with soap and water.
e Minor Spill (Liquid):
o Absorb the spill with a chemical absorbent pad or spill pillow.
o Place all contaminated materials into a sealed, labeled hazardous waste bag.

o Clean the spill area with an appropriate solvent followed by soap and water.
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Waste Disposal:
All waste contaminated with Artanomaloide is considered hazardous.

o Solid Waste: Includes contaminated gloves, gowns, weigh boats, and absorbent materials.
Must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions and contaminated solvents must be collected in a sealed,
labeled, and chemically compatible hazardous waste container. Do not mix with other waste
streams unless approved by your institution's environmental health and safety (EHS) office.

o Sharps: Contaminated needles or pipette tips must be disposed of in a designated sharps
container for hazardous chemical waste.

All waste must be disposed of in accordance with federal, state, and local regulations.[1]
Consult your institution's EHS department for specific procedures.

Workflow and Safety Logic

The following diagram illustrates the essential workflow for safely handling and disposing of
Artanomaloide.
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Caption: Workflow for Safe Handling and Disposal of Artanomaloide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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